Cas no 2924-67-6 (1-(ethanesulfonyl)-4-fluorobenzene)

• Product Name: 1-(ethanesulfonyl)-4-fluorobenzene
• CAS No: 2924-67-6
• MF: C₈H₉FO₂S
• MW: 188.219264745712
• CID: 254596
• PubChem ID: 71814
• Update Time: 2025-05-20

1-(ethanesulfonyl)-4-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-(ethylsulfonyl)-4-fluoro-
• 1-ethylsulfonyl-4-fluorobenzene
• 1-(ethylsulfonyl)-4-fluorobenzene
• ethyl 4-fluorophenyl sulphone
• Fluoresonum
• Fluoresonum [INN-Latin]
• BRN 2364075
• Caducid
• PS-11671
• 1-fluoro-4-(ethylsulfonyl)benzene
• Q27256326
• Ethyl-p-fluorfenylsulfon [Czech]
• 2924-67-6
• UNII-343BH0S0XR
• FLUORESONE [INN]
• Ethyl p-fluorophenyl sulfone
• 1-(ethanesulfonyl)-4-fluorobenzene
• Fluoresone
• AKOS009496699
• FLUORESONE [WHO-DD]
• EN300-41783
• 1-ethanesulfonyl-4-fluorobenzene
• Benzene, 1-(ethylsulfonyl)-4-fluoro-
• EINECS 220-889-0
• 1-Ethanesulfonyl-4-fluoro-benzene
• SR-01000944980
• SCHEMBL24999
• FLUORESONE [MART.]
• A1-03857
• DTXSID10183494
• FLUORESONE [MI]
• 4-06-00-01567 (Beilstein Handbook Reference)
• Bripadon
• Fluoresone [INN:DCF]
• 1-Ethanesulphonyl-4-fluorobenzene
• NS00049638
• Sulfone, ethyl p-fluorophenyl
• Ethyl-p-fluorfenylsulfon
• FLORETIONE
• Fluoresona [INN-Spanish]
• CHEMBL93309
• CHEBI:134835
• Z425338420
• CAA92467
• 343BH0S0XR
• p-Fluorophenyl ethyl sulfone
• Fluoresona
• SR-01000944980-1
• PRNNIHPVNFPWAH-UHFFFAOYSA-N

• Inchi： 1S/C8H9FO2S/c1-2-12(10,11)8-5-3-7(9)4-6-8/h3-6H,2H2,1H3
• InChI Key： PRNNIHPVNFPWAH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(CC)(=O)=O

Computed Properties

• Exact Mass: 188.031
• Monoisotopic Mass: 188.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.5A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6

Experimental Properties

• Density: 1.2315 (estimate)
• Melting Point: 41°
• Boiling Point: 307.5°C at 760 mmHg
• Flash Point: 139.8°C
• Refractive Index: 1.503

1-(ethanesulfonyl)-4-fluorobenzene Security Information

• Toxicity：LD50 orally in mice: 2.5 g/kg (G. Thuillier); also reported as 850 mg/kg (J. Thuillier); 542 mg/kg (Akimoto, Taen)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 1-(ethanesulfonyl)-4-fluorobenzene

Comprehensive Guide to 1-(Ethanesulfonyl)-4-fluorobenzene (CAS No. 2924-67-6): Properties, Applications, and Market Insights

1-(Ethanesulfonyl)-4-fluorobenzene (CAS 2924-67-6), a fluorinated aromatic sulfone compound, has garnered significant attention in pharmaceutical and material science research. This white to off-white crystalline powder with a molecular formula of C₈H₉FO₂S demonstrates unique chemical properties that make it valuable for various industrial applications. The compound's molecular weight of 188.22 g/mol and melting point range of 98-102°C contribute to its stability in multiple synthetic processes.

The ethanesulfonyl-fluorobenzene derivative exhibits remarkable solubility characteristics, being soluble in common organic solvents like dichloromethane, acetone, and dimethyl sulfoxide (DMSO), while showing limited solubility in water. This property profile makes 1-(ethanesulfonyl)-4-fluorobenzene particularly useful as a building block in organic synthesis. Researchers frequently employ this compound in Suzuki-Miyaura cross-coupling reactions and other palladium-catalyzed transformations due to the activating effect of the sulfonyl group on the aromatic ring.

In pharmaceutical applications, CAS 2924-67-6 serves as a key intermediate for developing novel drug candidates. The presence of both fluorine and sulfonyl moieties in its structure allows for the creation of bioactive molecules with improved metabolic stability and membrane permeability. Recent studies have explored its potential in designing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, addressing current research trends in targeted cancer therapies and neurological disorders.

The material science sector utilizes 4-fluoro-1-ethanesulfonylbenzene for developing advanced polymers with enhanced thermal stability and chemical resistance. Its incorporation into polymer backbones can impart unique dielectric properties, making it valuable for electronic applications. With the growing demand for high-performance materials in flexible electronics and energy storage devices, this compound has seen increased research attention in 2023-2024.

From a synthetic chemistry perspective, 1-(ethanesulfonyl)-4-fluorobenzene synthesis typically involves the sulfonylation of 4-fluorobenzene derivatives using ethanesulfonyl chloride under basic conditions. Process optimization studies focus on improving yield and purity while minimizing environmental impact, aligning with current green chemistry initiatives. The compound's shelf life and storage recommendations (typically 2-5 years when stored in cool, dry conditions away from light) make it practical for industrial use.

Market analysis indicates steady growth in demand for fluorinated sulfone compounds, with 2924-67-6 maintaining a stable position in specialty chemical markets. Pricing trends show moderate fluctuations based on raw material availability and regional production capacity. Major suppliers have reported increased inquiries from pharmaceutical companies and academic research institutions, particularly in North America and Asia-Pacific regions.

Quality control standards for 1-(ethanesulfonyl)-4-fluorobenzene typically require HPLC purity ≥98% with strict limits on related substances. Analytical methods including GC-MS, NMR spectroscopy, and elemental analysis are employed for characterization. Recent advancements in analytical techniques have improved detection limits for potential impurities, ensuring higher quality batches for critical applications.

Safety considerations for handling CAS 2924-67-6 include standard laboratory precautions - use of personal protective equipment, adequate ventilation, and avoidance of dust formation. While not classified as highly hazardous, proper storage away from strong oxidizers is recommended. The compound's environmental fate and biodegradation profile have become increasingly important evaluation criteria for industrial users complying with evolving regulatory standards.

Emerging research directions explore novel derivatives of 1-(ethanesulfonyl)-4-fluorobenzene, particularly in asymmetric synthesis and catalysis. The compound's versatility continues to inspire innovative applications in medicinal chemistry and materials engineering, positioning it as a valuable tool for researchers addressing contemporary scientific challenges in drug discovery and advanced material development.